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Antimicrobial Spectrum of Ceforanide

The following table summarizes the in vitro activity of ceforanide against various bacterial organisms, based

on historical clinical isolates [1] [2]:

Bacterial
Category

Specific Organisms Ceforanide Activity (MIC values and notes)

Gram-Positive
Bacteria

Staphylococcus aureus
(methicillin-susceptible)

Clinical efficacy demonstrated in infections (e.g.,

endocarditis, osteomyelitis) [2].

Most cephalothin-susceptible

Gram-positive cocci

Active [2].

Gram-Negative
Bacteria

Escherichia coli Inhibited 65% of cephalothin-resistant strains at

≤12.5 µg/ml [2].

Klebsiella pneumoniae Susceptible [1].

Proteus species Susceptible [1].

Salmonella species Most strains susceptible [1].
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Bacterial
Category

Specific Organisms Ceforanide Activity (MIC values and notes)

Shigella species Most strains susceptible [1].

Haemophilus influenzae Susceptible [1].

Enterobacter species Inhibited 65% of strains at ≤12.5 µg/ml [2].

Citrobacter species Susceptible [1].

Arizona species Susceptible [1].

Other Notes Activity compared to
cefamandole

Similar spectrum, but ceforanide is less active
against most Gram-positive organisms [1].

Activity compared to
cephalothin

Active against cephalothin-susceptible organisms
and many cephalothin-resistant Gram-negative

strains [2].

Experimental Methodology for Cited Data

The core quantitative data in the table above originates from a 1979 in vitro and clinical evaluation [2]. Here

is a detailed breakdown of the experimental protocols used:

In Vitro Susceptibility Testing: The study evaluated the minimum inhibitory concentration (MIC)
of ceforanide against 263 clinical isolates plus isolates from 27 treated patients.

Methodology: The specific methodology for broth microdilution, as referenced in the cefditoren
review [3], typically involves:

Preparation: Creating a series of twofold dilutions of ceforanide in a broth medium across
multiple wells of a microdilution tray.

Inoculation: Standardizing a bacterial inoculum to a concentration of approximately 5 × 10⁵
CFU/mL and adding it to each well.

Incubation: Incubating the trays at 35°C for a standardized period (e.g., 16-20 hours).
Interpretation: The MIC is determined as the lowest concentration of antibiotic that
completely inhibits visible growth of the organism.

Activity Benchmark: In the cited study, an MIC of ≤12.5 µg/ml was used as a benchmark for activity

against cephalothin-resistant strains of E. coli and Enterobacter [2].
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Pharmacological Context and Comparison

Ceforanide is a semisynthetic, second-generation cephalosporin administered parenterally [1]. Its key

characteristics and a comparison with a related antibiotic are provided below:

Pharmacokinetic & Structural Profile [1] [2]

Mechanism of Action: Bactericidal; inhibits bacterial cell wall synthesis by binding to Penicillin-
Binding Proteins (PBPs), particularly PBP 2 in Bacteroides fragilis [1].

Key Advantage: Features a long elimination half-life of 2.6-3.0 hours, allowing for twice-daily
administration [1] [2].

Protein Binding: Approximately 80.6% [1].
Elimination: Predominantly renal; 85% of the dose is excreted unchanged in urine within 12

hours [1].

Mechanism of Action and Resistance

The diagram below illustrates the bactericidal mechanism of cephalosporins like ceforanide and primary

bacterial resistance pathways.
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Cephalosporin mechanism and key resistance paths.

Important Limitations for Researchers

Approval Status: Ceforanide is not approved for use in the United States, according to
DrugBank [1]. It may have approvals in other countries like India [4].
Clinical Context: Much of the available data is from the 1970s and 80s. The antibiotic's spectrum

and resistance profile should be considered in the context of contemporary bacterial resistance
patterns.

Comparative Spectrum: For a more modern comparison, cefditoren is an oral cephalosporin with a
well-documented, broad spectrum that includes activity against penicillin-resistant S. pneumoniae and

β-lactamase-producing H. influenzae and M. catarrhalis, while lacking activity against Pseudomonas
aeruginosa and enterococci [5] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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